Cas no 18343-30-1 (1,3,5-Triazine,2,4-dichloro-6-ethoxy-)

1,3,5-Triazine,2,4-dichloro-6-ethoxy- is a chlorinated ethoxy-substituted triazine compound with applications in organic synthesis and agrochemical intermediates. Its structure features reactive chlorine atoms at the 2- and 4-positions, enabling nucleophilic substitution reactions, while the 6-ethoxy group contributes to solubility and stability. This compound is valued for its versatility as a building block in the synthesis of herbicides, dyes, and polymer modifiers. The dichloro-ethoxy configuration enhances reactivity with amines, alcohols, and thiols, facilitating tailored derivatization. High purity grades ensure consistent performance in industrial and research settings. Proper handling is required due to its halogenated nature, with storage recommendations emphasizing moisture-sensitive conditions.
1,3,5-Triazine,2,4-dichloro-6-ethoxy- structure
18343-30-1 structure
Product Name:1,3,5-Triazine,2,4-dichloro-6-ethoxy-
CAS No:18343-30-1
MF:C5H5Cl2N3O
MW:194.018698453903
CID:215251
PubChem ID:29035
Update Time:2025-06-07

1,3,5-Triazine,2,4-dichloro-6-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine,2,4-dichloro-6-ethoxy-
    • 2,4-dichloro-6-ethoxy-1,3,5-triazine
    • 2,4-Dichlor-6-ethoxy-1,3,5-triazin
    • 2,4-dichloro-6-ethoxy-[1,3,5]triazine
    • 2-Ethoxy-4,6-dichlor-1,3,5-triazin
    • 2-ethoxy-4,6-dichloro-s-triazine
    • 4,6-dichloro-2-ethoxy-1,3,5-triazine
    • AC1L1GLS
    • Aethoxy-dichlor-[1,3,5]triazin
    • AG-E-33139
    • CTK4D8484
    • EINECS 242-223-8
    • ST000608
    • NS00026035
    • AT13233
    • 2,4-DICHLORO-6-ETHOXY-S-TRIAZINE
    • CS-0217009
    • AKOS003193921
    • EN300-65824
    • DTXSID60171422
    • SCHEMBL1391361
    • 2-ethoxy-4,6-dichloro-symm-triazine
    • 18343-30-1
    • FT-0726380
    • 1,3,5-Triazine, 2,4-dichloro-6-ethoxy-
    • HMSBXLTWCMFPDZ-UHFFFAOYSA-N
    • Inchi: 1S/C5H5Cl2N3O/c1-2-11-5-9-3(6)8-4(7)10-5/h2H2,1H3
    • InChI Key: HMSBXLTWCMFPDZ-UHFFFAOYSA-N
    • SMILES: ClC1N=C(N=C(N=1)OCC)Cl

Computed Properties

  • Exact Mass: 192.98115
  • Monoisotopic Mass: 192.981
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.9A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.453
  • Boiling Point: 340.6°Cat760mmHg
  • Flash Point: 159.8°C
  • Refractive Index: 1.535
  • PSA: 47.9

1,3,5-Triazine,2,4-dichloro-6-ethoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
EN300-65824-1.0g
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Enamine
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Enamine
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